Cas no 2679816-22-7 ((2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid)
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid
- EN300-28273204
- 2679816-22-7
-
- Inchi: 1S/C8H11N3O4/c1-4(12)10-6(7(13)14)2-5-3-9-8(15)11-5/h3,6H,2H2,1H3,(H,10,12)(H,13,14)(H2,9,11,15)/t6-/m1/s1
- InChI Key: YICPEECOQKJIMT-ZCFIWIBFSA-N
- SMILES: OC([C@@H](CC1=CNC(N1)=O)NC(C)=O)=O
Computed Properties
- Exact Mass: 213.07495584g/mol
- Monoisotopic Mass: 213.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 108Ų
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28273204-1g |
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid |
2679816-22-7 | 1g |
$0.0 | 2023-09-09 | ||
| Enamine | EN300-28273204-0.05g |
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid |
2679816-22-7 | 0.05g |
$2272.0 | 2023-05-25 | ||
| Enamine | EN300-28273204-0.1g |
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid |
2679816-22-7 | 0.1g |
$2379.0 | 2023-05-25 | ||
| Enamine | EN300-28273204-0.25g |
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid |
2679816-22-7 | 0.25g |
$2487.0 | 2023-05-25 | ||
| Enamine | EN300-28273204-0.5g |
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid |
2679816-22-7 | 0.5g |
$2596.0 | 2023-05-25 | ||
| Enamine | EN300-28273204-1.0g |
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid |
2679816-22-7 | 95.0% | 1.0g |
$0.0 | 2025-03-19 | |
| Enamine | EN300-28273204-2.5g |
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid |
2679816-22-7 | 2.5g |
$5299.0 | 2023-05-25 | ||
| Enamine | EN300-28273204-5.0g |
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid |
2679816-22-7 | 5g |
$7841.0 | 2023-05-25 | ||
| Enamine | EN300-28273204-10.0g |
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid |
2679816-22-7 | 10g |
$11626.0 | 2023-05-25 |
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on (2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid
Comprehensive Overview of (2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid (CAS No. 2679816-22-7)
(2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. With its unique structural features, including an imidazole ring and an acetamido group, this compound is often explored for its potential applications in drug development and enzyme inhibition studies. The CAS No. 2679816-22-7 serves as a critical identifier for researchers seeking precise information about this molecule in scientific databases.
One of the most intriguing aspects of (2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid is its chiral center at the 2R position, which plays a pivotal role in its biological activity. Chirality is a hot topic in pharmaceutical research, as enantiomers can exhibit vastly different pharmacological effects. This compound's hydroxy-imidazole moiety further enhances its reactivity, making it a valuable building block for synthesizing more complex molecules. Researchers frequently investigate its interactions with proteins and enzymes, particularly in the context of metabolic pathways and signal transduction.
In recent years, the demand for custom synthetic intermediates like (2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its structural resemblance to naturally occurring amino acids also makes it a candidate for studying peptide mimetics and bioactive small molecules. Given the growing interest in precision medicine, this compound's potential role in targeted therapies cannot be overlooked.
The synthesis of CAS No. 2679816-22-7 typically involves multi-step organic reactions, including protection-deprotection strategies and stereoselective synthesis. These methods are often optimized to achieve high yields and purity, which are critical for research and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for further studies. The compound's stability under various conditions is also a key consideration for storage and handling.
From a commercial perspective, (2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid is available through specialized chemical suppliers catering to the life sciences and pharmaceutical industries. Its pricing and availability can vary depending on the scale of procurement and the level of purity required. Researchers often seek detailed technical data sheets and safety information before purchasing, underscoring the importance of transparency in the chemical supply chain.
Looking ahead, the applications of 2679816-22-7 are likely to expand as new discoveries emerge in biochemical research and drug discovery. Its versatility and unique properties position it as a compound of interest for tackling challenges in infectious diseases, cancer research, and neurodegenerative disorders. As the scientific community continues to explore its potential, (2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid remains a noteworthy subject of study in modern chemistry.
2679816-22-7 ((2R)-2-acetamido-3-(2-hydroxy-1H-imidazol-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)